Cas no 2229488-65-5 (tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate
• CAS No: 2229488-65-5
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• CID: 6290914
• PubChem ID: 165624020
• Update Time: 2025-06-29

tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate
• EN300-1891390
• 2229488-65-5

• Inchi： 1S/C14H22N2O2S/c1-10-5-8-19-12(10)11-9-15-6-7-16(11)13(17)18-14(2,3)4/h5,8,11,15H,6-7,9H2,1-4H3
• InChI Key： SBSMSMWCDAXWQX-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate

tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate, identified by the CAS number 2229488-65-5, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In this article, we will delve into its synthesis, properties, and the latest research findings that highlight its significance in contemporary chemical studies.

The molecular structure of tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This ring is substituted at the 1-position with a tert-butyl carboxylate group and at the 2-position with a methylthiophene moiety. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent studies have focused on the synthesis of this compound, employing various methodologies to optimize its production. Researchers have explored the use of palladium-catalyzed cross-coupling reactions, which have proven to be highly efficient in constructing the desired carbon-nitrogen bonds. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for downstream applications.

In terms of pharmacological activity, tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate has shown promising results in preliminary assays targeting enzyme inhibition and receptor binding. Its ability to modulate key biological pathways has positioned it as a potential lead compound in drug discovery programs. Furthermore, recent investigations into its pharmacokinetic profile have provided valuable insights into its bioavailability and metabolic stability, which are critical factors for its development as a therapeutic agent.

The application of this compound extends beyond pharmacology into materials science, where its structural versatility has been leveraged to develop novel polymers and materials with tailored properties. Its ability to form robust hydrogen bonds and its resistance to thermal degradation make it an attractive candidate for high-performance materials.

In conclusion, tert-butyl 2-(3-methylthiophen-2-yl)piperazine-1-carboxylate (CAS No. 2229488-65-5) stands out as a multifaceted compound with significant potential across diverse scientific disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in both academic and industrial settings.